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Compound of Interest

1-ethyltetrahydro-2(1H)-
Compound Name:

pyrimidinone
CAS No.: 66639-75-6
Cat. No.: B1288736

Get Quote
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Core Identity & Applications in Pharmaceutical Synthesis

Executive Summary

1-Ethyltetrahydro-2(1H)-pyrimidinone (CAS: 66639-75-6) is a mono-substituted cyclic urea
derivative belonging to the hexahydropyrimidine class. Unlike its fully substituted analogue
DMPU (1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone)—a renowned polar aprotic solvent
—this molecule retains a secondary amine proton at the N3 position.

This structural feature classifies it as a protic functional building block rather than an inert
solvent. It serves as a critical intermediate in the synthesis of asymmetric ureas,
pharmaceutical scaffolds (e.g., kinase inhibitors), and specialized electrolytes. Its ability to
undergo selective

-alkylation makes it a valuable tool for diversifying nitrogen heterocycles in drug discovery.

Physicochemical Profile
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The properties of 1-ethyltetrahydro-2(1H)-pyrimidinone are governed by its six-membered
ring stability and the hydrogen-bonding capability of the free N-H group.

Table 1: Key Chemical Specifications

Property Specification

IUPAC Name 1-Ethyl-1,3-diazinan-2-one

Common Name -Ethylpropyleneurea (MEPU)

CAS Number 66639-75-6

Molecular Formula

Molecular Weight 128.17 g/mol

Structure Class Cyclic Urea / Hexahydropyrimidine

Physical State Viscous liquid or low-melting solid (Ambient)
Solubility Highly soluble in water, ethanol, DMSO, DCM
pKa (Conjugate Acid) ~0.5 (Amide-like basicity)

Hydrogen Bond Donors 1 (N3-H)

Structural Comparison: The "Protic" Distinction

Researchers must distinguish this molecule from DMPU. The presence of the N-H group
drastically alters reactivity:

o DMPU: Inert, aprotic, solvent.
» 1-Ethyl Derivative: Nucleophilic, protic, intermediate.

Synthesis & Manufacturing Methodologies

The industrial and laboratory synthesis of 1-ethyltetrahydro-2(1H)-pyrimidinone relies on the
cyclization of diamines with carbonic acid derivatives. The most robust protocol involves the
condensation of
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-ethyl-1,3-propanediamine with urea or diethyl carbonate.

Protocol A: Thermal Cyclization with Urea

Mechanism: Transamidation followed by intramolecular cyclization.

Reagents:

-Ethyl-1,3-propanediamine (1.0 eq), Urea (1.1 eq).

Conditions: Melt fusion at 130—150°C or reflux in high-boiling solvent (e.g., amyl alcohol).

Ammonia Evolution: The reaction releases 2 equivalents of ammonia (

). Efficient venting is required.

Purification: Vacuum distillation or recrystallization from ethyl acetate/hexane.

Visualization: Synthesis Pathway

The following diagram illustrates the cyclization logic and subsequent functionalization
potential.

) Y A + Reagent Cyclization 1-Ethyltetrahydro-2(1H)-pyrimidinone
N-Ethyl-1,3-propanediamine w w’ (Target)

Intermediate Isocyanate

/ (Transient)  F——o_____

Urea / Diethyl Carbonate > Ammonia / Ethanol

Click to download full resolution via product page

Figure 1: Cyclocondensation pathway for the synthesis of the 1-ethyl cyclic urea core.

Applications in Organic Synthesis

As a Senior Application Scientist, | recommend utilizing this molecule primarily as a nucleophilic
scaffold. Its unique reactivity profile allows for precise modification at the N3 position.

Asymmetric Urea Synthesis ( Functionalization)
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The free N-H group is sufficiently acidic (pKa ~25 in DMSO) to be deprotonated by bases like
NaH or KOtBu, allowing for alkylation with alkyl halides.

e Application: Synthesis of non-symmetrical solvents (e.g., 1-ethyl-3-benzyl-tetrahydro-2(1H)-
pyrimidinone).

e Protocol:
o Dissolve 1-ethyltetrahydro-2(1H)-pyrimidinone in dry THF.
o Add NaH (1.1 eq) at 0°C; stir until

evolution ceases.
o Add electrophile (
).
o Reflux to complete

-alkylation.

Pharmaceutical Scaffolds (Kinase Inhibition)

The hexahydropyrimidine ring is a bioisostere for piperidines and piperazines.

e Mechanism: The urea carbonyl accepts hydrogen bonds, while the N1-ethyl group provides
hydrophobic bulk, fitting into specific hydrophobic pockets in enzymes (e.g., ATP-binding
sites).

o Coupling: It serves as a coupling partner in Buchwald-Hartwig aminations to attach aryl
groups to the N3 position.

Visualization: Reactivity Logic
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Figure 2: Divergent synthesis pathways utilizing the N3-nucleophilic character.
Safety & Handling Protocols
While less volatile than linear amines, cyclic ureas possess specific toxicological risks.

» Toxicity: Analogous to DMPU and NMP, this compound should be treated as a potential
reproductive toxin (Reprotox Cat. 2). It may enhance the dermal absorption of other
chemicals.

» Handling:

o PPE: Butyl rubber gloves (nitrile is often insufficient for cyclic ureas), safety goggles, and
lab coat.

o Storage: Hygroscopic. Store under nitrogen in a cool, dry place.

o Disposal: Incineration in a chemical waste facility equipped with nitrogen oxide scrubbers.

References

e Sigma-Aldrich.1-Ethyltetrahydro-2(1H)-pyrimidinone Product Data & CAS 66639-75-6.
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e PubChem.Compound Summary: 2(1H)-Pyrimidinone, tetrahydro-1,3-dimethyl- (DMPU
Analogue Comparison).

e Asian Journal of Chemistry.Synthesis and Characterization of Pyrimidinone Derivatives.
o Hit2Lead.Chemical Directory: 1-ethyltetrahydro-2(1H)-pyrimidinone Specifications.
o Fisher Scientific.Safety Data Sheet: Cyclic Urea Solvents.

» To cite this document: BenchChem. [Technical Guide: 1-Ethyltetrahydro-2(1H)-pyrimidinone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288736/docs#technical-guide-1-ethyltetrahydro-2-
1h-pyrimidinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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